5-Methyl-1-[2-(1H-1,2,4-triazol-1-yl)ethyl]-1H-pyrazol-3-amine
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Description
Properties
Molecular Formula |
C8H12N6 |
|---|---|
Molecular Weight |
192.22 g/mol |
IUPAC Name |
5-methyl-1-[2-(1,2,4-triazol-1-yl)ethyl]pyrazol-3-amine |
InChI |
InChI=1S/C8H12N6/c1-7-4-8(9)12-14(7)3-2-13-6-10-5-11-13/h4-6H,2-3H2,1H3,(H2,9,12) |
InChI Key |
FMZBOJJAMHXTGN-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=NN1CCN2C=NC=N2)N |
Origin of Product |
United States |
Preparation Methods
Synthesis of the Pyrazole Core
- Hydrazine-based cyclization: One common route involves condensing α-ketoesters or α,β-unsaturated carbonyl compounds with hydrazines to form pyrazoles.
- Reagents: Hydrazine hydrate, α-ketoesters, or α,β-unsaturated carbonyl compounds.
- Reaction Conditions: Typically refluxed in ethanol or acetic acid, with catalysts such as piperidine or acetic acid to facilitate cyclization.
- The synthesis of 3-aminopyrazoles can be achieved via the reaction of hydrazines with β-dicarbonyl compounds under reflux, followed by methylation at the 5-position to introduce the methyl group.
Formation of the Triazole Ring
- Cycloaddition reactions: The 1,2,4-triazole ring can be synthesized via [3+2] cycloaddition between hydrazines and nitriles or azides.
- Reagents: Hydrazines, nitriles, or azides, with catalysts such as copper or other transition metals.
- Reaction Conditions: Often performed under reflux in polar solvents like acetonitrile or dimethylformamide.
- The synthesis of 1H-1,2,4-triazoles from hydrazides and formic acid derivatives under reflux conditions.
Coupling of Pyrazole and Triazole Units
- Nucleophilic substitution: The amino group on the pyrazole ring can be alkylated with halogenated triazole derivatives.
- Reagents: Halogenated triazoles (e.g., chlorotriazoles), base (potassium carbonate), and solvents like dimethylformamide.
- Reaction Conditions: Reflux under inert atmosphere to prevent oxidation.
- Click chemistry: Copper-catalyzed azide-alkyne cycloaddition (CuAAC) can be employed if suitable azide and alkyne precursors are available.
Exemplary Synthetic Pathway Based on Literature
A representative synthesis, adapted from the literature (notably from the reaction of aldehyde derivatives with hydrazines and subsequent cyclizations), proceeds as follows:
Notable Reaction Conditions and Optimization
| Parameter | Typical Range / Condition | Purpose / Effect |
|---|---|---|
| Solvent | Ethanol, acetonitrile, dimethylformamide | Facilitates solubility and reaction kinetics |
| Temperature | 80–120°C | Promotes ring formation and coupling reactions |
| Catalysts | Piperidine, copper salts | Accelerates cycloaddition and substitution |
| Reaction Time | 4–24 hours | Ensures complete conversion |
Variations and Scale-up Considerations
- Flow chemistry techniques can be employed for large-scale synthesis, offering better control over reaction parameters, improved safety, and higher yields.
- Green chemistry approaches involve using less toxic solvents and catalysts, optimizing reaction conditions for minimal waste.
Summary of Key Data and Findings
Chemical Reactions Analysis
Types of Reactions
5-Methyl-1-[2-(1H-1,2,4-triazol-1-yl)ethyl]-1H-pyrazol-3-amine can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can be used to modify the functional groups on the pyrazole or triazole rings.
Substitution: Nucleophilic or electrophilic substitution reactions can be used to introduce different substituents onto the rings.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride can be used.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can introduce various functional groups onto the compound.
Scientific Research Applications
5-Methyl-1-[2-(1H-1,2,4-triazol-1-yl)ethyl]-1H-pyrazol-3-amine has several scientific research applications:
Chemistry: It is used as a building block for the synthesis of more complex molecules.
Mechanism of Action
The mechanism of action of 5-Methyl-1-[2-(1H-1,2,4-triazol-1-yl)ethyl]-1H-pyrazol-3-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity and thereby exerting its biological effects. The exact pathways involved depend on the specific application and target .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Variations on the Pyrazole Ring
The following table highlights key structural analogs and their substituent differences:
*Calculated molecular weight based on formula.
Key Observations:
Pharmacological and Physicochemical Properties
- Triazole Derivatives : The 1,2,4-triazole group is associated with antimicrobial and anticancer activity due to its ability to coordinate metal ions and participate in hydrogen bonding .
- Thiophene Derivatives : Sulfur atoms in thiophene-containing analogs () may enhance electron delocalization, influencing redox properties.
Purity and Commercial Availability
- High-purity analogs (e.g., 95% purity in ) are commercially available, suggesting robust synthesis protocols.
Biological Activity
5-Methyl-1-[2-(1H-1,2,4-triazol-1-yl)ethyl]-1H-pyrazol-3-amine is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article provides an overview of its synthesis, biological properties, and potential therapeutic applications based on recent research findings.
Chemical Structure and Properties
The compound has the following chemical characteristics:
- Molecular Formula : C₉H₁₂N₄
- Molecular Weight : 180.22 g/mol
- CAS Number : Not explicitly listed but can be derived from its components.
The structure features a pyrazole ring substituted with a methyl group and a triazole moiety, which is known to enhance biological activity through various mechanisms.
Antimicrobial Activity
Recent studies have highlighted the antimicrobial potential of compounds containing the pyrazole and triazole moieties. For instance, derivatives of pyrazole have shown promising results against various bacterial strains:
| Compound | Activity Against | Reference |
|---|---|---|
| 5-Methyl-Pyrazole | E. coli, S. aureus | |
| Triazole Derivatives | Pseudomonas aeruginosa |
In particular, studies indicate that modifications to the triazole ring can enhance the efficacy against resistant strains.
Anti-inflammatory Properties
The anti-inflammatory activity of pyrazole derivatives has been well-documented. For example, compounds similar to 5-Methyl-1-[2-(1H-1,2,4-triazol-1-yl)ethyl]-1H-pyrazol-3-amine have been tested in animal models for their ability to reduce inflammation:
- Methodology : Carrageenan-induced edema in rats.
- Results : Significant reduction in paw swelling compared to control groups, indicating potent anti-inflammatory effects comparable to standard drugs like indomethacin .
Anticancer Activity
The compound's potential as an anticancer agent is under investigation. Pyrazoles and triazoles have shown activity against various cancer cell lines:
These findings suggest that the compound may inhibit cell proliferation through mechanisms such as apoptosis induction and cell cycle arrest.
The biological activities of 5-Methyl-1-[2-(1H-1,2,4-triazol-1-yl)ethyl]-1H-pyrazol-3-amine can be attributed to several mechanisms:
- Enzyme Inhibition : Many pyrazole derivatives act as inhibitors of cyclooxygenase enzymes (COX), which play a crucial role in inflammation.
- DNA Interaction : Some studies suggest that triazole-containing compounds can intercalate into DNA, disrupting replication in cancer cells.
- Reactive Oxygen Species (ROS) : The generation of ROS has been implicated in the antimicrobial activity observed in various studies.
Case Studies
Several case studies have explored the synthesis and biological evaluation of similar compounds:
Case Study 1: Synthesis and Antimicrobial Evaluation
A series of pyrazole derivatives were synthesized and evaluated for their antimicrobial properties against common pathogens. The study found that modifications at the 3-position significantly enhanced antibacterial activity .
Case Study 2: Anti-inflammatory Activity Assessment
In a controlled study involving carrageenan-induced paw edema in mice, a pyrazole derivative exhibited a reduction in inflammation comparable to traditional NSAIDs. This highlights the therapeutic potential of such compounds in treating inflammatory diseases .
Q & A
Q. What metabolic pathways are involved in the compound’s biotransformation, and how can metabolites be identified?
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
